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Compound of Interest

Compound Name: 1,5-Dichlorohexane

Cat. No.: B3018785 Get Quote

For researchers and professionals in drug development and chemical synthesis, precise

analytical characterization of synthesized compounds is paramount. This guide provides a

comparative analysis of the Nuclear Magnetic Resonance (NMR) spectroscopic data for 1,5-

hexanediol, a product synthesized from 1,5-dichlorohexane, and its structural isomer, 1,6-

hexanediol, a common alternative.

This document outlines the experimental protocols for the synthesis of these diols and presents

their ¹H and ¹³C NMR data in a clear, tabular format to facilitate easy comparison.

Understanding the subtle differences in their NMR spectra is crucial for confirming the identity

and purity of these compounds in a laboratory setting.

Data Presentation: ¹H and ¹³C NMR Data
The following tables summarize the quantitative ¹H and ¹³C NMR data for the starting material,

1,5-dichlorohexane, the synthesized product, 1,5-hexanediol, and the comparative

compound, 1,6-hexanediol.

Table 1: ¹H NMR Spectral Data
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Compound
Proton
Assignment

Chemical
Shift (δ,
ppm)

Multiplicity
Coupling
Constant (J,
Hz)

Integration

1,5-

Dichlorohexa

ne

H1, H1' 1.78 m - 4H

H2, H2' 1.50 m - 4H

H3, H4 3.55 t 6.6 4H

1,5-

Hexanediol
H1, H1' 1.44 m - 4H

H2, H2' 1.57 m - 4H

H3, H4 3.62 t 6.5 4H

OH 2.42 s - 2H

1,6-

Hexanediol

H1, H1', H6,

H6'
1.38 p 6.7 4H

H2, H2', H5,

H5'
1.57 p 6.7 4H

H3, H3', H4,

H4'
3.63 t 6.6 4H

OH 1.85 s - 2H

Table 2: ¹³C NMR Spectral Data
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Compound Carbon Assignment Chemical Shift (δ, ppm)

1,5-Dichlorohexane C1, C5 45.1

C2, C4 32.5

C3 26.6

1,5-Hexanediol C1, C6 62.8

C2, C5 32.6

C3, C4 25.7

1,6-Hexanediol C1, C6 62.9

C2, C5 32.8

C3, C4 25.9

Experimental Protocols
Synthesis of 1,5-Hexanediol from 1,5-Dichlorohexane
(Hydrolysis)
This protocol describes a representative procedure for the hydrolysis of 1,5-dichlorohexane to

1,5-hexanediol.

Reaction Setup: A solution of 1,5-dichlorohexane (1 equivalent) in a suitable solvent (e.g., a

mixture of water and a phase-transfer catalyst or a water-miscible organic solvent like

dioxane) is prepared in a round-bottom flask equipped with a reflux condenser and a

magnetic stirrer.

Hydrolysis: An aqueous solution of a base, such as sodium hydroxide or potassium

carbonate (2.2 equivalents), is added to the flask.

Reaction Conditions: The reaction mixture is heated to reflux (typically 80-100 °C) and stirred

vigorously for several hours (e.g., 12-24 hours) to ensure complete conversion. The progress

of the reaction can be monitored by thin-layer chromatography (TLC) or gas chromatography

(GC).
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Workup: After cooling to room temperature, the reaction mixture is neutralized with a dilute

acid (e.g., HCl). The product is then extracted with an organic solvent (e.g., ethyl acetate).

The organic layers are combined, washed with brine, dried over anhydrous sodium sulfate,

and the solvent is removed under reduced pressure.

Purification: The crude product is purified by column chromatography on silica gel or by

distillation to yield pure 1,5-hexanediol.

NMR Sample Preparation: A small amount of the purified product is dissolved in a deuterated

solvent (e.g., CDCl₃ or D₂O) for NMR analysis.

Alternative Synthesis: 1,6-Hexanediol from Adipic Acid
(Hydrogenation)
A common industrial method for producing 1,6-hexanediol is the hydrogenation of adipic acid or

its esters.[1]

Esterification: Adipic acid is first esterified with an alcohol (e.g., methanol) in the presence of

an acid catalyst to form the corresponding diester (dimethyl adipate).[1]

Hydrogenation: The adipate ester is then subjected to high-pressure hydrogenation in the

presence of a suitable catalyst, such as a copper-based or ruthenium-based catalyst.[1]

Reaction Conditions: The reaction is typically carried out at elevated temperatures and

pressures.[1]

Purification: The resulting 1,6-hexanediol is purified by distillation.[1]

NMR Sample Preparation: A sample of the purified 1,6-hexanediol is dissolved in a

deuterated solvent for NMR analysis.

Visualization of Synthetic Pathway and
Characterization
The following diagram illustrates the synthesis of 1,5-hexanediol from 1,5-dichlorohexane and

its subsequent NMR characterization.
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Caption: Synthetic pathway of 1,5-hexanediol and its NMR characterization workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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